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Compound of Interest

Compound Name: Tetrodotoxin citrate

Cat. No.: B1663639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for Tetrodotoxin (TTX) citrate

powder, a potent neurotoxin widely used in neuroscience research. Adherence to these

guidelines is critical to mitigate the extreme risks associated with this compound. Tetrodotoxin

is fatal if swallowed, inhaled, or absorbed through the skin.[1][2][3][4] There is no known

antidote, and exposure requires immediate medical intervention.[5][6]

Hazard Identification and Physicochemical
Properties
Tetrodotoxin is a potent, non-protein neurotoxin that selectively blocks voltage-gated sodium

channels (NaV) on the membranes of nerve and muscle cells.[1][7][8] This action inhibits the

firing of action potentials, leading to paralysis and, in severe cases, respiratory failure and

death.[2][7] The citrate salt of TTX is often used in research due to its enhanced solubility in

water compared to the citrate-free form.[9][10]

Table 1: Physicochemical Properties of Tetrodotoxin Citrate
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Property Value Source

Appearance White crystalline solid/powder [2][11]

Molecular Formula C₁₁H₁₇N₃O₈ • C₆H₈O₇ [4][9]

Molecular Weight ~511.4 g/mol [9][12]

Solubility Water soluble (~1 mg/mL) [9][10][11]

Stability

Stable under recommended

storage conditions (-20°C).[9]

Activity may be destroyed in

alkaline or strongly acidic

conditions. Aqueous solutions

are not recommended for

storage for more than one day.

[9]

Toxicity Data
Tetrodotoxin is one of the most potent neurotoxins known. The lethal dose for humans is

estimated to be 1-2 mg orally.[5] Due to its high toxicity, all work with TTX must be conducted

with extreme caution.

Table 2: Acute Toxicity of Tetrodotoxin (Non-Citrate Form)

Route of
Administration

Animal Model LD50 Value Source

Oral Mouse 334 µg/kg [4][11]

Intraperitoneal Mouse 8 µg/kg [4][11]

Subcutaneous Mouse 8 µg/kg [4]

Intravenous Mouse 7.3 µg/kg [11]

Oral Rabbit 7.5 µg/kg [11]
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Note: Toxicity values are for the citrate-free form of TTX unless otherwise specified. The toxicity

of Tetrodotoxin citrate is expected to be similar based on the active TTX molecule.

Engineering Controls and Personal Protective
Equipment (PPE)
All handling of Tetrodotoxin citrate powder and concentrated stock solutions must be

performed within a certified chemical fume hood or a Class II biological safety cabinet (BSC) to

prevent inhalation of the powder.[13][14][15] The work area should be clearly demarcated with

warning signs indicating that a potent toxin is in use.[14]

Table 3: Mandatory Personal Protective Equipment (PPE)
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PPE Item Specification Rationale Source

Gloves

Double-gloving with

non-permeable nitrile

gloves is mandatory.

Prevents skin contact

and absorption, which

can be fatal. Change

outer gloves

immediately if

contaminated.

[14]

Lab Coat
A long-sleeved,

closed-front lab coat.

Protects skin and

personal clothing from

contamination.

[13]

Eye Protection

Safety glasses with

side shields or

goggles.

Protects eyes from

dust particles and

splashes.

[13][14]

Face Protection

A full face shield

should be worn over

safety glasses when

there is a risk of

splashes, such as

during reconstitution

or spill cleanup.

Provides an additional

layer of protection for

the face and mucous

membranes.

[13]

Respiratory Protection

An N-95 respirator

may be required for

handling the dry

powder, depending on

institutional risk

assessment.

Prevents inhalation of

the highly toxic

powder.

[15]

Logical Workflow for Donning and Doffing PPE
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Donning PPE (Clean Area) Doffing PPE (At Exit of Work Area)

Wash Hands Don Lab Coat Don Inner Gloves Don Eye Protection Don Face Shield Don Outer Gloves Enter TTX Work Area Remove Outer Gloves Remove Face Shield Remove Lab Coat Remove Eye Protection Remove Inner Gloves Wash Hands ThoroughlyExit TTX Work Area

Click to download full resolution via product page

Figure 1: Workflow for donning and doffing Personal Protective Equipment (PPE).

Experimental Protocols
Protocol for Reconstitution of Tetrodotoxin Citrate
Powder
This protocol is designed to minimize exposure to the dry powder. The entire procedure must

be performed inside a chemical fume hood or BSC over a plastic-backed absorbent pad.[13]

[14]

Preparation:

Allow the vial of TTX citrate powder to equilibrate to room temperature for at least one

hour before opening to prevent moisture condensation.[13]

Prepare a fresh 10% bleach solution (which corresponds to approximately 0.5-0.6%

sodium hypochlorite) for decontamination of waste.[14]

Place a biohazard sharps container inside the fume hood/BSC.[13]

Reconstitution:

Do not open the vial containing the dry powder.[13]

Using a syringe with a needle, carefully pierce the septum of the vial.

Slowly inject the desired volume of sterile water or appropriate buffer to achieve the target

stock solution concentration. The solubility in water is approximately 1 mg/mL.[9]
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Gently agitate the vial to ensure the powder is completely dissolved.

Crucially, do not recap the needle. Immediately dispose of the syringe and needle into the

sharps container within the fume hood/BSC.[13][14]

Aliquoting and Storage:

Once dissolved, the TTX solution can be drawn up using a micropipette with filtered tips.

[14]

Dispense the stock solution into clearly labeled, sealed plastic microcentrifuge tubes. Do

not use glassware to store aliquots.[13]

Store the aliquots at -20°C. Stock solutions are generally stable for up to one month at this

temperature.[13]

Cleanup:

Wipe down the exterior of the primary vial and aliquot tubes with a 10% bleach solution

before removing them from the fume hood/BSC.[13]

Place all contaminated disposable items (e.g., pipette tips, absorbent pads) into a

biohazard bag for decontamination and disposal according to institutional guidelines.[13]

[14]

Protocol for Use in Electrophysiology Experiments
Working Solution Preparation:

Thaw a frozen aliquot of the TTX citrate stock solution at room temperature.[14]

Inside the fume hood/BSC, dilute the stock solution to the final working concentration

(typically in the nanomolar range) using the appropriate extracellular recording solution.

Application to Experimental Setup:

Transport the diluted TTX solution to the electrophysiology rig in a clearly labeled, sealed,

and shatterproof secondary container.[13]
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Apply the TTX solution to the preparation using a perfusion system or a micropipette.

Ensure that all waste from the perfusion system is collected and decontaminated.

Post-Experiment Decontamination:

Decontaminate all surfaces, equipment, and tubing that came into contact with the TTX

solution using a 10% bleach solution with a contact time of at least 30 minutes.[3][14]

Collect all liquid waste containing TTX and inactivate it by adding bleach to a final

concentration of 10% for at least 30 minutes before disposal down the drain with copious

amounts of water, as permitted by institutional guidelines.[13]

Dispose of all contaminated solid waste (e.g., pipette tips, petri dishes) in designated

biohazard waste containers.[13]

Mechanism of Action: Signaling Pathway
Tetrodotoxin exerts its effect by binding to site 1 on the extracellular pore of most voltage-gated

sodium channels (NaV).[5][7] This binding physically occludes the channel, preventing the

influx of sodium ions that is necessary for the rising phase of an action potential. This

effectively silences nerve and muscle activity.[1][7][8]
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Figure 2: Signaling pathway of Tetrodotoxin's inhibitory action on voltage-gated sodium

channels.

Emergency Procedures
Exposure Response
In any case of exposure, call emergency services immediately. The onset of symptoms can be

rapid (10-45 minutes).[15]

Table 4: First Aid for Tetrodotoxin Exposure
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Exposure Route First Aid Procedure Source

Skin Contact

Immediately wash the affected

area vigorously with soap and

copious amounts of water for

at least 15 minutes. Remove

contaminated clothing.

[13][15]

Eye Contact

Immediately flush eyes with a

gentle stream of water for at

least 15 minutes, holding the

eyelids open.

[15]

Inhalation

Move the person to fresh air. If

breathing is difficult or has

stopped, provide artificial

respiration.

[16]

Ingestion
Do NOT induce vomiting.

Rinse the mouth with water.
[15][16]

Needlestick

Immediately wash the wound

with soap and water for 15

minutes and allow it to bleed

freely.

[15]

Spill Cleanup
Access to the spill area should be restricted immediately.[3] Only trained personnel with

appropriate PPE should perform the cleanup.
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TTX Spill Occurs
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Figure 3: Emergency response workflow for a Tetrodotoxin citrate spill.
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Waste Disposal
All waste contaminated with Tetrodotoxin must be treated as hazardous chemical waste.

Liquid Waste: Decontaminate by adding bleach to a final concentration of 10-20% and

allowing a contact time of at least 30 minutes before authorized disposal.[3][13]

Solid Waste: All contaminated lab supplies (gloves, pipette tips, absorbent pads, etc.) must

be placed in double, sealed biohazard bags and disposed of through the institution's

hazardous waste program.[3][13]

Sharps: Contaminated needles, syringes, and other sharps must be disposed of in a

designated, puncture-proof sharps container.[13]

Regulatory Compliance
In the United States, Tetrodotoxin is classified as a "Select Agent" by the Centers for Disease

Control and Prevention (CDC). Laboratories possessing an aggregate amount of more than

500 mg at any time must be registered with the Federal Select Agent Program.[15] It is the

responsibility of the Principal Investigator to ensure compliance with all federal and institutional

regulations, including maintaining accurate inventory logs.[14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC3942760/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3942760/
https://en.wikipedia.org/wiki/Tetrodotoxin
https://pmc.ncbi.nlm.nih.gov/articles/PMC11676112/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11676112/
https://cdn.caymanchem.com/cdn/insert/14964.pdf
https://www.tocris.com/products/tetrodotoxin-citrate_1069
https://www.tocris.com/products/tetrodotoxin-citrate_1069
https://latoxan.com/moleculars_product.php?id=384207&n=21
https://www.biocompare.com/pfu/111790/soids/2427057/Chemicals_and_Reagents/Tetrodotoxin_citrate
https://static1.squarespace.com/static/51cde081e4b0d519d0ba4396/t/5c6f0103e4966b5adf235ab4/1550778627329/Soderling+Tetrodotoxin+SOP+6.12.18+final+%281%29.pdf
https://ipo.rutgers.edu/rehs/biosafety-program/tetrodotoxin
https://ehs.ucr.edu/media/5376/download?attachment
https://www.sigmaaldrich.com/TW/en/sds/SIGMA/T5651?userType=undefined
https://www.benchchem.com/product/b1663639#safety-and-handling-precautions-for-tetrodotoxin-citrate-powder
https://www.benchchem.com/product/b1663639#safety-and-handling-precautions-for-tetrodotoxin-citrate-powder
https://www.benchchem.com/product/b1663639#safety-and-handling-precautions-for-tetrodotoxin-citrate-powder
https://www.benchchem.com/product/b1663639#safety-and-handling-precautions-for-tetrodotoxin-citrate-powder
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663639?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

